![molecular formula C17H14FNO2S2 B2416144 2-fluoro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzamide CAS No. 2034634-86-9](/img/structure/B2416144.png)
2-fluoro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzamide
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Description
2-fluoro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C17H14FNO2S2 and its molecular weight is 347.42. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Fluorinated benzamide derivatives have been explored for their potential in drug development due to their pharmacological properties. For example, a study on the preparation and pharmacological evaluation of a series of 2-(phenylthio)benzo[b]thiophenes as selective MT2 receptor ligands highlights the synthesis of N-(2-(5-fluoro-2-(4-fluorophenylthio)benzo[b]thiophen-3-yl)ethyl)acylamides. These compounds showed modest to high selectivity for MT2 receptors, with applications in treating circadian rhythm disorders and depression (Mesangeau et al., 2011).
Chemical Synthesis and Sensor Development
The synthesis and application of fluorinated compounds in developing chemical sensors are also significant. A study on fluorogenic Hg2+-selective chemodosimeters derived from 8-hydroxyquinoline demonstrates the synthesis of a thioamide derivative that showed highly selective fluorescence enhancing properties in the presence of Hg2+ ions. This indicates the potential use of similar fluorinated benzamides in environmental monitoring and heavy metal detection (Song et al., 2006).
Materials Science and Photophysics
In materials science, fluorinated benzamides can be used in the development of organic semiconductors and photovoltaic cells. Research on thieno[3,2-b]thiophene-substituted benzo[1,2-b:4,5-b']dithiophene as a building block for low bandgap semiconducting polymers suggests that incorporating fluorinated compounds can lead to high-performance organic electronic devices. Such materials have applications in organic thin-film transistors and solar cells (Kim et al., 2014).
Properties
IUPAC Name |
2-fluoro-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO2S2/c18-14-5-2-1-4-13(14)16(20)19-11-17(21,12-7-9-22-10-12)15-6-3-8-23-15/h1-10,21H,11H2,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMMDRWBEJIPHAY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC(C2=CSC=C2)(C3=CC=CS3)O)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.